Cas no 617705-26-7 (Ethyl 2-ethynyloxazole-4-carboxylate)
617705-26-7 structure
Product Name:Ethyl 2-ethynyloxazole-4-carboxylate
CAS No:617705-26-7
MF:C8H7NO3
MW:165.146082162857
CID:1021256
Update Time:2023-08-02
Ethyl 2-ethynyloxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylicacid,2-ethynyl-,ethylester(9CI)
- HOBJTKPWDGVNHQ-UHFFFAOYSA-
- ethyl 2-ethynyloxazole-4-carboxylate
- 2-Ethynyloxazole-4-carboxylic acid ethyl ester
- Ethyl 2-ethynyloxazole-4-carboxylate
-
- Inchi： 1S/C8H7NO3/c1-3-7-9-6(5-12-7)8(10)11-4-2/h1,5H,4H2,2H3
- InChI Key： HOBJTKPWDGVNHQ-UHFFFAOYSA-N
- SMILES： O(C(C1=COC(C#C)=N1)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 218
- Topological Polar Surface Area: 52.3
Ethyl 2-ethynyloxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7549728-0.05g |
ethyl 2-ethynyl-1,3-oxazole-4-carboxylate |
617705-26-7 | 95.0% | 0.05g |
$179.0 | 2025-03-22 | |
| Enamine | EN300-7549728-0.1g |
ethyl 2-ethynyl-1,3-oxazole-4-carboxylate |
617705-26-7 | 95.0% | 0.1g |
$268.0 | 2025-03-22 | |
| Enamine | EN300-7549728-0.25g |
ethyl 2-ethynyl-1,3-oxazole-4-carboxylate |
617705-26-7 | 95.0% | 0.25g |
$383.0 | 2025-03-22 | |
| Enamine | EN300-7549728-0.5g |
ethyl 2-ethynyl-1,3-oxazole-4-carboxylate |
617705-26-7 | 95.0% | 0.5g |
$601.0 | 2025-03-22 | |
| Enamine | EN300-7549728-1.0g |
ethyl 2-ethynyl-1,3-oxazole-4-carboxylate |
617705-26-7 | 95.0% | 1.0g |
$770.0 | 2025-03-22 | |
| Enamine | EN300-7549728-2.5g |
ethyl 2-ethynyl-1,3-oxazole-4-carboxylate |
617705-26-7 | 95.0% | 2.5g |
$1509.0 | 2025-03-22 | |
| Enamine | EN300-7549728-5.0g |
ethyl 2-ethynyl-1,3-oxazole-4-carboxylate |
617705-26-7 | 95.0% | 5.0g |
$2235.0 | 2025-03-22 | |
| Enamine | EN300-7549728-10.0g |
ethyl 2-ethynyl-1,3-oxazole-4-carboxylate |
617705-26-7 | 95.0% | 10.0g |
$3315.0 | 2025-03-22 | |
| Aaron | AR00F9RB-50mg |
4-Oxazolecarboxylicacid,2-ethynyl-,ethylester(9CI) |
617705-26-7 | 95% | 50mg |
$272.00 | 2025-02-14 | |
| Aaron | AR00F9RB-100mg |
4-Oxazolecarboxylicacid,2-ethynyl-,ethylester(9CI) |
617705-26-7 | 95% | 100mg |
$394.00 | 2025-02-14 |
Ethyl 2-ethynyloxazole-4-carboxylate Related Literature
-
Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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